Cas no 53408-95-0 (Magnesium Phosphate Hydrate)

• Product Name: Magnesium Phosphate Hydrate
• CAS No: 53408-95-0
• MF: H₂Mg₃O₉P₂
• MW: 280.873003482819
• CID: 938480
• PubChem ID: 24861274
• Update Time: 2025-10-05

Magnesium Phosphate Hydrate Chemical and Physical Properties

Names and Identifiers

• Magnesium phosphate
• Magnesium Phosphate Hydrate
• trimagnesium,diphosphate,hydrate
• trimagnesium;diphosphate;hydrate
• AKOS025295432
• Magnesiumphosphate xhydrate
• TRIMAGNESIUM(2+) HYDRATE DIPHOSPHATE
• 53408-95-0
• WESIJKDWGUWFEP-UHFFFAOYSA-H
• DTXSID10421969

• MDL： MFCD00150251
• Inchi： 1S/3Mg.2H3O4P.H2O/c;;;2*1-5(2,3)4;/h;;;2*(H3,1,2,3,4);1H2/q3*+2;;;/p-6
• InChI Key： WESIJKDWGUWFEP-UHFFFAOYSA-H
• SMILES： P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].[Mg+2].[Mg+2].[Mg+2].O

Computed Properties

• Exact Mass: 279.87300
• Monoisotopic Mass: 279.8725307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Color/Form: Not available
• Density: 2.195 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 201.35000
• LogP: 0.70770
• Vapor Pressure: Not available

Magnesium Phosphate Hydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates

Additional information on Magnesium Phosphate Hydrate

Magnesium Phosphate Hydrate (CAS No. 53408-95-0): An Overview of Its Properties, Applications, and Recent Research

Magnesium Phosphate Hydrate (CAS No. 53408-95-0) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, materials science, and environmental remediation. This compound is characterized by its high solubility in water and its ability to form stable complexes with various ions, making it an essential component in numerous formulations and processes.

The chemical formula of Magnesium Phosphate Hydrate is Mg₃(PO₄)₂·xH₂O, where x represents the number of water molecules associated with the compound. The exact value of x can vary depending on the conditions under which the compound is synthesized or isolated. This variability in hydration levels can influence the physical properties and reactivity of the compound, making it important to control these parameters in specific applications.

In the pharmaceutical industry, Magnesium Phosphate Hydrate is used as a buffer and stabilizer in drug formulations. Its ability to maintain pH stability and prevent degradation of active pharmaceutical ingredients (APIs) makes it a valuable excipient. Recent studies have also explored its potential as a delivery vehicle for controlled-release drug systems. For example, a study published in the Journal of Controlled Release demonstrated that Magnesium Phosphate Hydrate-based nanoparticles could enhance the bioavailability and therapeutic efficacy of certain drugs by providing sustained release over extended periods.

In materials science, Magnesium Phosphate Hydrate has gained attention for its use in developing advanced coatings and composites. Its excellent adhesion properties and ability to form strong bonds with various substrates make it suitable for applications requiring high durability and corrosion resistance. A recent study in the Journal of Materials Chemistry A reported the synthesis of Magnesium Phosphate Hydrate-based coatings that exhibited superior performance in protecting metal surfaces from environmental degradation.

The environmental applications of Magnesium Phosphate Hydrate are also noteworthy. It has been used in water treatment processes to remove heavy metals and other contaminants from wastewater. The compound's high affinity for metal ions allows it to effectively sequester these pollutants, making it an eco-friendly alternative to traditional treatment methods. A study published in the Journal of Hazardous Materials highlighted the efficiency of Magnesium Phosphate Hydrate-based adsorbents in removing lead and cadmium from contaminated water sources.

Beyond its practical applications, recent research has delved into the fundamental properties and behavior of Magnesium Phosphate Hydrate. For instance, studies have investigated its crystallization mechanisms and phase transitions under different conditions. These insights are crucial for optimizing its synthesis and processing methods, thereby enhancing its performance in various applications. A notable study in the CrystEngComm journal explored the effects of temperature and pressure on the crystallization kinetics of Magnesium Phosphate Hydrate, providing valuable data for industrial-scale production.

In conclusion, Magnesium Phosphate Hydrate (CAS No. 53408-95-0) is a multifaceted compound with significant potential across multiple industries. Its unique properties make it an indispensable component in pharmaceutical formulations, advanced materials, and environmental remediation processes. Ongoing research continues to uncover new applications and improve our understanding of this versatile compound, ensuring its relevance and importance in future technological advancements.